Cas no 2645-32-1 (PR-619)

• Product Name: PR-619
• CAS No: 2645-32-1
• MF: C₇H₅N₅S₂
• MW: 223.278096914291
• MDL: MFCD00830384
• CID: 1059894
• PubChem ID: 2817763
• Update Time: 2025-04-20

PR-619 Chemical and Physical Properties

Names and Identifiers

• PR 619
• PR-619
• (2,6-diamino-5-thiocyanatopyridin-3-yl) thiocyanate
• 2,?6-?Diamino-?3,?5-?dithiocyanopyridine
• 3,5-Bis-thiocyanato-pyridine-2,6-diamine
• 3,5-dithiocyanatopyridine-2,6-diamine
• PR-619 (PR 619)
• 2,6-diamino-3,5-bis(thiocyanato)pyridine
• 2,6-Diamino-3,5-dithiocyanato-pyridin
• 2,6-Diamino-3,5-dithiocyanopyridine
• 2,6-Diaminopyridine-3,5-bis(thiocyanate)
• HMS1440E01
• QC-8206
• Thiocyanic acid,2,6-diamino-3,5-pyridinediyl ester
• Thiocyanic acid C,C′-(2,6-diamino-3,5-pyridinediyl) ester
• Thiocyanic acid C,C′-(2,6-diamino-3,5-pyridinediyl) ester; 2,6-Diaminopyridine-3,5-bis(thiocyanate)
• Thiocyanic acid, 2,6-diamino-3,5-pyridinediyl ester
• AK161038
• Maybridge3_003257
• AOB1115
• HMS3653C09
• JFD01947
• BCP07903
• s7130
• FCH2295945
• IDI1_014644
• 2,6-Diamino-3,5-bisthiocyanatopyridine

• MDL： MFCD00830384
• Inchi： 1S/C7H5N5S2/c8-2-13-4-1-5(14-3-9)7(11)12-6(4)10/h1H,(H4,10,11,12)
• InChI Key： ZXOBLNBVNROVLC-UHFFFAOYSA-N
• SMILES： S(C#N)C1C(N)=NC(=C(C=1)SC#N)N

Computed Properties

• Exact Mass: 222.99900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Topological Polar Surface Area: 163

Experimental Properties

• Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 210 ºC
• Solubility: Almost insoluble (0.036 g/l) (25 º C),
• PSA: 163.84000
• LogP: 1.90366

PR-619 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H317-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41-43
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers